Cas no 116850-52-3 (4H-1,2,4-Triazole,4-methyl-3-(methylthio)-5-(2-naphthalenyl)-)

4H-1,2,4-Triazole,4-methyl-3-(methylthio)-5-(2-naphthalenyl)- structure
116850-52-3 structure
Product Name:4H-1,2,4-Triazole,4-methyl-3-(methylthio)-5-(2-naphthalenyl)-
CAS No:116850-52-3
MF:C14H13N3S
MW:255.338121175766
CID:145899
PubChem ID:3087999
Update Time:2025-04-19

4H-1,2,4-Triazole,4-methyl-3-(methylthio)-5-(2-naphthalenyl)- Chemical and Physical Properties

Names and Identifiers

    • 4H-1,2,4-Triazole,4-methyl-3-(methylthio)-5-(2-naphthalenyl)-
    • 4-methyl-3-methylsulfanyl-5-naphthalen-2-yl-1,2,4-triazole
    • 4H-1,2,4-Triazole, 4-methyl-3-(methylthio)-5-(2-naphthalenyl)-
    • 116850-52-3
    • SCHEMBL9223454
    • 4-Methyl-3-(methylthio)-5-(naphthalen-2-yl)-4H-1,2,4-triazole
    • DTXSID40151545
    • 4-methyl-3-(methylsulfanyl)-5-(naphthalen-2-yl)-4H-1,2,4-triazole
    • WMJIUWNERYSHQO-UHFFFAOYSA-N
    • 4-Methyl-3-(methylthio)-5-(2-naphthalenyl)-4H-1,2,4-triazole
    • 4-methyl-5-methylthio3-(2-naphthyl)-4H-1,2,4-triazole
    • 4-Methyl-5-methylthio-3-(2-naphthyl)-4H-1,2,4-triazole
    • DTXCID7074036
    • Inchi: 1S/C14H13N3S/c1-17-13(15-16-14(17)18-2)12-8-7-10-5-3-4-6-11(10)9-12/h3-9H,1-2H3
    • InChI Key: WMJIUWNERYSHQO-UHFFFAOYSA-N
    • SMILES: S(C)C1=NN=C(C2C=CC3C=CC=CC=3C=2)N1C

Computed Properties

  • Exact Mass: 255.08319
  • Monoisotopic Mass: 255.083018
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 2
  • Complexity: 286
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 56
  • XLogP3: 3.2

Experimental Properties

  • Density: 1.24
  • Boiling Point: 483.1°C at 760 mmHg
  • Flash Point: 246°C
  • Refractive Index: 1.671
  • PSA: 30.71
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